2-Keto-D-glucose

Specification

• Description: 2-keto-D-Glucose has been used as a building block in the synthesis of carbohydrates. It is an intermediate in the conversion of D-glucose into D-fructose that was originally isolated from a variety of fungi, algae, and shellfish. It has slow-onset, long-lasting antioxidant properties in an electron paramagnetic resonance (EPR) assay. 2-keto-D-Glucose has also been found as a glucose degradation product in heat-sterilized peritoneal dialysis fluids.; D-Arabino-hexos-2-ulose, also known as 2-ketoglucose or glucosone, belongs to the class of organic compounds known as hexoses. These are monosaccharides in which the sugar unit is a is a six-carbon containing moeity. D-Arabino-hexos-2-ulose is soluble (in water) and a very weakly acidic compound (based on its pKa).; D-glucosone is a ketoaldohexose.
• CAS No.: 1854-25-7
• Molecular Formula: C6H10O6
• Molecular Weight: 178.14 g/mol
• IUPAC Name: (3S,4R,5R)-3,4,5,6-tetrahydroxy-2-oxohexanal
• Standard InChI: InChI=1S/C6H10O6/c7-1-3(9)5(11)6(12)4(10)2-8/h1,4-6,8,10-12H,2H2/t4-,5-,6-/m1/s1
• Standard InChI Key: DCNMIDLYWOTSGK-HSUXUTPPSA-N
• Isomeric SMILES: C([C@H]([C@H]([C@@H](C(=O)C=O)O)O)O)O
• SMILES: C(C(C(C(C(=O)C=O)O)O)O)O
• Canonical SMILES: C(C(C(C(C(=O)C=O)O)O)O)O